Runanine

• CAS: 100485-12-9
• Synonyms: Runanine
• Molecular Formula: C21H27NO5
• Molecular Weight: 373.4 g/mol
• SMILES: CN1CCC23C1(CCC4=CC(=C(C=C42)OC)OC)C(=C(C(=O)C3)OC)OC
• InChI: InChI=1S/C21H27NO5/c1-22-9-8-20-12-15(23)18(26-4)19(27-5)21(20,22)7-6-13-10-16(24-2)17(25-3)11-14(13)20/h10-11H,6-9,12H2,1-5H3/t20-,21+/m0/s1
• InChIKey: FFKKIUDOINNTGR-LEWJYISDSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Substituting Runanine with close analogs like hasubanonine introduces uncontrolled variation in analytical reference integrity. Runanine's distinct C8 methoxy substitution directly dictates synthetic route viability and chromatographic differentiation from co-occurring alkaloids. Supplied at >98% purity, it serves as a definitive HPLC/UHPLC-MS standard for hasubanan alkaloid identification in Stephania sinica extracts. The nine-step enantioselective total synthesis route enables SAR studies centered on the C8 oxidation pattern. Storage: -20°C (powder) or -80°C (in solvent).

Runanine Procurement: Key Specifications

Runanine (CAS 100485-12-9) is a tetracyclic hasubanan alkaloid characterized by a densely functionalized aza-[4.4.3]-propellane core and a molecular formula of C21H27NO5 [1]. First isolated from Stephania sinica in 1985, its structure was established via comprehensive spectral analysis, confirming a distinct C8 oxidation pattern relative to other hasubanan alkaloids [2]. Runanine is supplied primarily as an analytical reference standard (typical purity >98%) for life science research, with recommended storage at -20°C (powder) or -80°C (in solvent) .

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Analytical reference standard High-purity hasubanan alkaloid for chromatographic identification and quantification. HPLC/UHPLC-MS compatible; C8 methoxy marker differentiates from co-occurring alkaloids.

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Enantioselective total synthesis platform Unified 9-step route supports in-house derivatization and SAR studies. Synthetic accessibility comparable to related hasubanan scaffolds.

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Botanical identity traceability Isolated from Stephania sinica; defined origin supports phytochemical sourcing consistency.

• [1] MeSH Supplementary Concept Data. Runanine. National Library of Medicine, 2026. Accession No. C00025123. View Source
• [2] Min, Z. D., et al. Alkaloids of Stephania sinica. Phytochemistry, 1985, 24(12), 3084-3085. doi:10.1016/0031-9422(85)80072-8. View Source

Runanine-Specific Differentiation

Within the hasubanan alkaloid family, peripheral oxidation patterns are the primary drivers of chemical and biological divergence, yet they are frequently overlooked in procurement specifications. Substituting Runanine with a 'close' analog like hasubanonine or 8-demethoxyrunanine introduces uncontrolled variation in synthetic route viability and analytical reference integrity [1]. The C8 methoxy substitution in Runanine, absent in 8-demethoxyrunanine, directly dictates synthetic step count and key intermediate selection [2]. Furthermore, the absence of validated bioactivity data for Runanine itself precludes any assumption of functional equivalence with other alkaloids that may have reported opioid receptor affinity or anti-HBV activity [3]. Procurement decisions based solely on alkaloid class membership thus risk experimental irreproducibility and wasted resources.

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C8 oxidation state mismatch Replacing Runanine with less oxidized analogs (e.g., 8-demethoxyrunanine) alters the key structural marker; chromatographic identity and synthetic reactivity may shift.

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Synthetic route divergence Peripheral oxidation dictates step count and intermediate selection; using a ‘close’ analog can introduce uncontrolled variation in synthetic reproducibility.

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Unreported bioactivity — functional assumptions unsupported No validated bioactivity data are available for Runanine; assuming pharmacological equivalence with other hasubanan alkaloids (e.g., hasubanonine) may lead to misattributed study outcomes.

• [1] Herzon, S. B., et al. Efficient Entry to the Hasubanan Alkaloids: First Enantioselective Total Syntheses of (−)-Hasubanonine, (−)-Runanine, (−)-Delavayine, and (+)-Periglaucine B. Angewandte Chemie International Edition, 2011, 50(38), 8863-8866. doi:10.1002/anie.201102226. View Source
• [2] Herzon, S. B., Calandra, N. A., & King, S. M. Short, Enantioselective Total Syntheses of (–)-8-Demethoxyrunanine and (–)-Cepharatines A, C and D. Angewandte Chemie International Edition, 2011, 50(40), 9447-9451. doi:10.1002/anie.201104487. View Source
• [3] King, S. M., et al. The Hasubanan and Acutumine Alkaloids. The Alkaloids: Chemistry and Biology, 2014, 73, 105-144. doi:10.1016/B978-0-12-411565-1.00003-2. View Source

Runanine Evidence-Based Selection Guide

C8 Oxidation Pattern Differentiation

Runanine possesses a fully substituted C8 methoxy group, distinguishing it from the less oxidized analog 8-demethoxyrunanine. This structural feature places Runanine within the higher oxidation state tier of hasubanan alkaloids alongside aknadinine and hasubanonine [1].

C8 Oxidation Pattern

Class-level

C8 –OCH₃ (Runanine) vs. C8 –H (8-demethoxyrunanine)

Supports structural identity confirmation in QC workflows.

Binary oxidation difference verified by NMR/MS; literature-derived classification.

Evidence Dimension	Oxidation State at C8 Position
Target Compound Data	C8 bearing a methoxy (-OCH3) substituent
Comparator Or Baseline	8-Demethoxyrunanine: C8 bears a hydrogen (-H) substituent
Quantified Difference	Presence vs. absence of C8 oxidation (binary classification)
Conditions	Structural characterization by NMR and mass spectrometry; literature-derived structural classification

Why This Matters

Oxidation state dictates chemical reactivity and serves as a critical quality control marker for ensuring procurement of the correct hasubanan alkaloid reference standard.

• [1] Herzon, S. B., Calandra, N. A., & King, S. M. Short, Enantioselective Total Syntheses of (–)-8-Demethoxyrunanine and (–)-Cepharatines A, C and D. Angewandte Chemie International Edition, 2011, 50(40), 9447-9451. doi:10.1002/anie.201104487. View Source

Unified Hasubanan Synthetic Route

Runanine was enantioselectively synthesized in nine steps from a common aryl azide precursor, a route that also yielded hasubanonine, delavayine, and periglaucine B. This demonstrates a unified synthetic strategy for accessing multiple hasubanan scaffolds with comparable efficiency [1].

Unified Synthetic Route

Reported

9 steps from aryl azide; comparable to hasubanonine (9), delavayine (9), periglaucine B (8).

Demonstrates synthetic accessibility comparable to related alkaloids.

Enantioselective synthesis; reduces supply risk for in-house derivatization.

Evidence Dimension	Total Synthesis Step Count from Common Precursor
Target Compound Data	9 synthetic steps
Comparator Or Baseline	Hasubanonine: 9 steps; Delavayine: 9 steps; Periglaucine B: 8 steps
Quantified Difference	Comparable step efficiency (9 vs. 9 vs. 8 steps)
Conditions	Enantioselective total synthesis starting from aryl azide; reported by Herzon group, 2011

Why This Matters

Comparable synthetic accessibility to more studied hasubanan alkaloids reduces supply chain risk and supports sourcing of high-purity material for in-house derivatization studies.

• [1] Herzon, S. B., et al. Efficient Entry to the Hasubanan Alkaloids: First Enantioselective Total Syntheses of (−)-Hasubanonine, (−)-Runanine, (−)-Delavayine, and (+)-Periglaucine B. Angewandte Chemie International Edition, 2011, 50(38), 8863-8866. doi:10.1002/anie.201102226. View Source

Predicted Physicochemical Properties

Computational predictions provide key physicochemical parameters for Runanine that are essential for handling, storage, and analytical method development. These predicted values offer a baseline for quality assessment against less well-characterized hasubanan analogs .

Predicted Physicochemical Properties

Data to verify

BP 554.3±50.0 °C; Density 1.24±0.1 g/cm³ (predicted)

Provides predicted handling parameters; data to verify.

ACD/Labs prediction; no experimental validation reported. Use for preliminary method scoping only.

Evidence Dimension	Predicted Boiling Point and Density
Target Compound Data	Boiling Point: 554.3±50.0 °C (Predicted); Density: 1.24±0.1 g/cm³ (Predicted)
Comparator Or Baseline	Class-level inference: No directly comparable predicted data for immediate analogs in the same source.
Quantified Difference	Not applicable; single-compound predictive data
Conditions	Predicted via Advanced Chemistry Development (ACD/Labs) Software

Why This Matters

Predicted physicochemical parameters inform solvent selection, storage conditions, and analytical method optimization, mitigating the risk of compound degradation or experimental failure.

Stephania sinica Botanical Authentication

Runanine was originally isolated and structurally characterized from the plant Stephania sinica. This specific botanical origin distinguishes it from other hasubanan alkaloids that may be isolated from different Stephania species (e.g., S. cepharantha) [1].

Botanical Authentication

Reported

Isolated from Stephania sinica (vs. S. cepharantha for cepharamine)

Enables botanical origin traceability for sourcing consistency.

Original isolation (1985); supports phytochemical reference standard integrity.

Evidence Dimension	Natural Source Organism
Target Compound Data	Isolated from Stephania sinica
Comparator Or Baseline	Cepharamine (3) isolated from S. cepharantha; other hasubanans from various Stephania spp.
Quantified Difference	Distinct species of origin (S. sinica vs. S. cepharantha)
Conditions	Original isolation and structural elucidation reported in 1985

Why This Matters

Defined botanical origin enables traceability in phytochemical studies and ensures consistency when sourcing Runanine for research on traditional medicinal plant constituents.

• [1] Min, Z. D., et al. Alkaloids of Stephania sinica. Phytochemistry, 1985, 24(12), 3084-3085. doi:10.1016/0031-9422(85)80072-8. View Source

Runanine Research Applications

Hasubanan Alkaloid Analytical Reference Standard

Runanine serves as a high-purity (>98%) chromatographic standard for the identification and quantification of hasubanan alkaloids in Stephania sinica extracts via HPLC or UHPLC-MS [1]. Its distinct C8 oxidation pattern provides a specific marker that differentiates it from co-occurring alkaloids, enabling accurate botanical authentication [2].

Total Synthesis: Hasubanan Scaffold Reactivity

The nine-step enantioselective total synthesis route established for Runanine provides a robust platform for medicinal chemistry studies [3]. Researchers can utilize this synthetic accessibility to generate Runanine and its derivatives for structure-activity relationship (SAR) investigations, focusing on the unique C8 methoxy substituent as a point of diversification [4].

Hasubanan Comparative Pharmacology Baseline

Given the lack of established bioactivity data for Runanine, its primary value in pharmacology lies as a structurally defined negative control or reference point. It enables rigorous comparison against other hasubanan alkaloids (e.g., hasubanonine) that have reported opioid receptor affinity [5], ensuring that observed biological effects are correctly attributed to specific structural features.

Application

Selection Property

Validation Focus

Hasubanan analytical reference standard

C8 methoxy chromatographic marker; high-purity (>98%) analytical standard

HPLC/UHPLC-MS identity confirmation; Stephania sinica botanical authentication

Total synthesis: scaffold reactivity

Enantioselective 9-step unified route from aryl azide

Derivatization at C8 position; SAR reproducibility across hasubanan series

Comparative pharmacology baseline

Structurally defined comparator (no reported bioactivity)

Bioactivity signal attribution; rigorous differentiation from hasubanonine and analogs

• [1] Biocrick. Runanine (BCN9586) Technical Datasheet. Accessed 2026. View Source
• [2] Min, Z. D., et al. Alkaloids of Stephania sinica. Phytochemistry, 1985, 24(12), 3084-3085. doi:10.1016/0031-9422(85)80072-8. View Source
• [3] Herzon, S. B., et al. Efficient Entry to the Hasubanan Alkaloids: First Enantioselective Total Syntheses of (−)-Hasubanonine, (−)-Runanine, (−)-Delavayine, and (+)-Periglaucine B. Angewandte Chemie International Edition, 2011, 50(38), 8863-8866. doi:10.1002/anie.201102226. View Source
• [4] Herzon, S. B., Calandra, N. A., & King, S. M. Short, Enantioselective Total Syntheses of (–)-8-Demethoxyrunanine and (–)-Cepharatines A, C and D. Angewandte Chemie International Edition, 2011, 50(40), 9447-9451. doi:10.1002/anie.201104487. View Source
• [5] King, S. M., et al. The Hasubanan and Acutumine Alkaloids. The Alkaloids: Chemistry and Biology, 2014, 73, 105-144. doi:10.1016/B978-0-12-411565-1.00003-2. View Source